9-(2-Ethenylsulfonylethyl)-1-methyl-2,6-dioxa-9-azaspiro[4.5]decane

• IUPAC Name: 9-(2-ethenylsulfonylethyl)-1-methyl-2,6-dioxa-9-azaspiro[4.5]decane
• InChI: InChI=1S/C12H21NO4S/c1-3-18(14,15)9-6-13-5-8-17-12(10-13)4-7-16-11(12)2/h3,11H,1,4-10H2,2H3
• InChI Key: KXSUJUCNRAMZGS-UHFFFAOYSA-N
• Canonical SMILES: CC1C2(CCO1)CN(CCO2)CCS(=O)(=O)C=C
• Molecular Formula: C12H21NO4S
• Molecular Weight: 275.37 g/mol
• CAS No.: 2224268-75-9

Description

The compound is a spiro compound, which is a class of organic compounds that have two rings sharing a single atom. The name “9-(2-Ethenylsulfonylethyl)-1-methyl-2,6-dioxa-9-azaspiro[4.5]decane” suggests that it is a spiro compound with a decane (10 carbon atoms) backbone.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the spiro[4.5]decane ring system. The structure would include a 10-carbon decane backbone, with additional functional groups attached.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the functional groups present in the molecule. Spiro compounds are known to be involved in a variety of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some spiro compounds are used in medicinal chemistry due to their biological activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, properties, and potential applications. Given the wide range of uses for spiro compounds, there could be many potential areas of interest.